Cas no 1189717-28-9 (4-Chlorophenyl-1,2-epoxybutane-d5)

• Product Name: 4-Chlorophenyl-1,2-epoxybutane-d5
• CAS No: 1189717-28-9
• MF: C₁₀H₁₁ClO
• MW: 187.677550554276
• CID: 1063766
• PubChem ID: 45038659
• Update Time: 2025-04-20

4-Chlorophenyl-1,2-epoxybutane-d5 Chemical and Physical Properties

Names and Identifiers

• 4-Chlorophenyl-1,2-epoxybutane-d5
• 2-[2-(4-chlorophenyl)-1,1-dideuterioethyl]-2,3,3-trideuteriooxirane
• 1189717-28-9
• DB-305901
• DTXSID50661867
• 2-[2-(4-Chlorophenyl)(1,1-~2~H_2_)ethyl](~2~H_3_)oxirane

• Inchi： 1S/C10H11ClO/c11-9-4-1-8(2-5-9)3-6-10-7-12-10/h1-2,4-5,10H,3,6-7H2/i6D2,7D2,10D
• InChI Key： XGQOGVGIYGXEDR-XFPSPQMKSA-N
• SMILES： ClC1C=CC(=CC=1)CC([2H])([2H])C1([2H])C([2H])([2H])O1

Computed Properties

• Exact Mass: 187.08100
• Monoisotopic Mass: 187.0812264g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.53000
• LogP: 2.67140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes